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Compound of Interest

Compound Name: 1,2,3-Propanetriol, diacetate

Cat. No.: B055344

For Immediate Use by Laboratory Professionals

This guide provides essential safety protocols and logistical plans for the handling and disposal
of 1,2,3-Propanetriol, diacetate (also known as Diacetin or Glycerine Diacetate). The
following step-by-step procedures are designed to ensure the safety of researchers, scientists,
and drug development professionals.

Hazard Assessment and Exposure Control

1,2,3-Propanetriol, diacetate may cause eye, skin, respiratory, and digestive tract irritation.[1]
[2] The toxicological properties of this chemical have not been fully investigated.[1][2]
Therefore, it is crucial to handle it with caution in a well-ventilated area.[1][2]

Occupational Exposure Limits

A review of safety data indicates that there are no established occupational exposure limits for
1,2,3-Propanetriol, diacetate by major regulatory bodies such as OSHA, ACGIH, or NIOSH.[2]

[3]14]
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Parameter

Value

Regulatory Body

Permissible Exposure Limit

Not Established OSHA
(PEL)
Threshold Limit Value (TLV) Not Established ACGIH
Recommended Exposure Limit ]

Not Established NIOSH

(REL)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,2,3-Propanetriol,

diacetate to prevent direct contact and inhalation.

Protection Type

Specification

Standard

Eye and Face Protection

Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[2]

Skin Protection

Appropriate protective gloves
(Nitrile rubber is a
recommended starting point;
however, always consult the
manufacturer's specific
chemical resistance data). Lab
coat or other protective
clothing to prevent skin

exposure.[1][2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
working in an area with
inadequate ventilation or if

irritation is experienced.

OSHA 29 CFR 1910.134 or
European Standard EN 149.[1]

[2]
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Operational Plan for Handling and Storage

Adherence to a strict operational workflow is critical for safety. The following diagram outlines
the necessary steps from preparation to disposal.
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Workflow for Handling 1,2,3-Propanetriol, Diacetate

Preparation Spill & Emergency

Review Safety Data Sheet In case of spill, absorb with inert material For eye/skin contact, flush with water for 15 mins

Ensure proper ventilation (fume hood)

.

Don Personal Protective Equipment (PPE)

Handling

Carefully measure and dispense the chemical

.

Keep container tightly closed when not in use

Disposal & Cleanup/

Place waste in a labeled, sealed container

/

Dispose of waste according to institutional and local regulations

\

Wash hands thoroughly after handling

Click to download full resolution via product page

Safe handling workflow for 1,2,3-Propanetriol, diacetate.
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Step-by-Step Handling Protocol:

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

o Ensure that a chemical fume hood or other form of local exhaust ventilation is operational.

[2]
o Put on all required PPE as detailed in the table above.
e Handling:

o Handle the chemical in a designated area, away from incompatible materials such as
strong oxidizing agents.

o Avoid contact with eyes, skin, and clothing.[1][2]
o Avoid ingestion and inhalation.[1][2]

o Keep the container tightly closed when not in use to prevent absorption of moisture
(hygroscopic).[2]

e Storage:
o Store in a cool, dry, and well-ventilated area.[1][2]
o Keep the container tightly sealed.[1][2]
Emergency and Disposal Plan

First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Seek medical aid.[1]
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Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not give
anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical aid.[1]

Spill Response:

Evacuate the area if necessary.

Ensure adequate ventilation.

Wearing appropriate PPE, clean up spills immediately.

Absorb the material with an inert substance, such as sand or vermiculite.

Place the absorbed material into a suitable, clean, dry, and closed container for disposal.[1]

[2]

Disposal Plan:

1,2,3-Propanetriol, diacetate is not typically classified as a hazardous waste. However,

disposal regulations can vary.

Waste Collection: Collect all waste material (spilled substance, contaminated absorbents) in
a clearly labeled, sealed, and appropriate container.

Consult Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations for proper disposal procedures. Chemical waste
generators are responsible for ensuring complete and accurate classification and disposal.[3]

Empty Containers: Empty containers should be managed according to institutional
guidelines, which may include triple rinsing before disposal in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b055344#personal-protective-equipment-for-handling-1-2-3-propanetriol-diacetate
https://www.benchchem.com/product/b055344#personal-protective-equipment-for-handling-1-2-3-propanetriol-diacetate
https://www.benchchem.com/product/b055344#personal-protective-equipment-for-handling-1-2-3-propanetriol-diacetate
https://www.benchchem.com/product/b055344#personal-protective-equipment-for-handling-1-2-3-propanetriol-diacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055344?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

